Cas no 2204141-39-7 (tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate)

• Product Name: tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate
• CAS No: 2204141-39-7
• MF: C₁₇H₂₁BrFN₃O₂
• MW: 398.269946813583
• CID: 4640023
• Update Time: 2025-10-21

tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate*
• tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate

• Inchi： 1S/C17H21BrFN3O2/c1-16(2,3)24-15(23)22-8-6-17(11-20,7-9-22)21-14-5-4-12(19)10-13(14)18/h4-5,10,21H,6-9H2,1-3H3
• InChI Key： KEEIHQRDQLYCQN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC2=CC=C(F)C=C2Br)(C#N)CC1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate (CAS No. 2204141-39-7)

The compound tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate (CAS No. 2204141-39-7) is a highly specialized chemical entity with significant relevance in pharmaceutical and organic synthesis. This piperidine derivative features a tert-butyl carbamate group, a cyano substituent, and a 2-bromo-4-fluorophenyl moiety, making it a versatile intermediate for drug discovery. Its unique structure has garnered attention in the development of kinase inhibitors and other bioactive molecules, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for high-purity intermediates like tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate has surged due to advancements in catalytic asymmetric synthesis and fragment-based drug design. Researchers frequently inquire about its synthetic routes, solubility profiles, and stability under various conditions, reflecting its critical role in optimizing lead compounds. The presence of both bromo and fluoro groups offers strategic handles for further functionalization, a topic often explored in cross-coupling reactions and late-stage diversification strategies.

From an industrial perspective, this compound exemplifies the growing focus on green chemistry and atom economy. Its synthesis often involves microwave-assisted reactions or flow chemistry techniques, which reduce waste and improve yields—key concerns for sustainable manufacturing. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, addressing the pharmaceutical industry's stringent quality control requirements.

The pharmacological potential of tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate is underscored by its structural similarity to known allosteric modulators and enzyme inhibitors. Discussions in academic forums frequently highlight its applicability in neurodegenerative disease research and oncology, particularly in modulating protein-protein interactions. These applications resonate with the broader scientific community's interest in small-molecule probes and mechanistic studies.

Regulatory and safety data for this compound are meticulously documented, with emphasis on handling precautions and compatibility with common reagents. While not classified as hazardous under standard guidelines, its storage conditions (typically -20°C under inert atmosphere) and shelf life are critical parameters for end-users. Such details are frequently searched in conjunction with lab-scale procurement and scale-up protocols.

In summary, tert-butyl 4-((2-bromo-4-fluorophenyl)amino)-4-cyanopiperidine-1-carboxylate (CAS No. 2204141-39-7) represents a convergence of synthetic utility and biomedical relevance. Its multifaceted applications—from medicinal chemistry to materials science—make it a subject of enduring interest in both academic and industrial settings. Future research may further elucidate its role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, solidifying its position as a cornerstone of modern chemical innovation.